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Compound of Interest

Compound Name: 5-Ethyl-2-methylheptane

Cat. No.: B076185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the boiling point and related physicochemical

properties of the branched alkane, 5-Ethyl-2-methylheptane. It includes compiled data, a

general experimental protocol for boiling point determination, and a logical diagram illustrating

the factors that influence this key physical property.

Physicochemical Data
The properties of 5-Ethyl-2-methylheptane are summarized below. This compound is a

saturated hydrocarbon and an isomer of decane.

Property Value Unit

Boiling Point 159.71 - 160[1][2][3] °C

Melting Point -53.99[1][3] °C

Molecular Formula C₁₀H₂₂[2][4] -

Molecular Weight 142.28[2][3][4][5] g/mol

Density 0.7320[1][3] g/cm³

Refractive Index 1.4111[1] -

CAS Registry Number 13475-78-0[2][4] -
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Factors Influencing Boiling Point in Branched
Alkanes
The boiling point of an alkane is primarily determined by the strength of its intermolecular

forces, specifically the van der Waals dispersion forces.[6][7] For isomers like 5-Ethyl-2-
methylheptane, the degree of branching significantly impacts these forces.

Molecular Size (Molecular Weight): As the number of carbon atoms and, consequently, the

molecular weight increase, the electron cloud becomes larger and more polarizable. This

leads to stronger van der Waals forces, resulting in a higher boiling point.[7]

Surface Area: Branching in an alkane chain tends to create a more compact, spherical

molecular shape.[6] This reduction in surface area diminishes the points of contact between

adjacent molecules, thereby weakening the overall van der Waals forces.[6][8]

Consequently, less energy is required to overcome these forces, leading to a lower boiling

point compared to a straight-chain alkane of the same molecular weight (n-decane, boiling

point ~174 °C).[8]

The interplay of these factors is crucial for predicting and understanding the physical behavior

of branched alkanes.
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Logical Relationship: Factors Affecting Alkane Boiling Point

Molecular Weight
(Number of Carbons)

Van der Waals Forces

+

Molecular Surface Area

+

Degree of Branching

-

Boiling Point

+

Preparation Execution Conclusion

Assemble
Apparatus

Charge Flask with
5-Ethyl-2-methylheptane

Add Boiling Chips Apply Heat
Establish Stable
Distillation Rate

Record Stable
Vapor Temperature

Discontinue Heat
Cool Down

& Disassemble

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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